Cas no 187235-29-6 ((6S)-6-(benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine)

• Product Name: (6S)-6-(benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• CAS No: 187235-29-6
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 1380242
• PubChem ID: 476497
• Update Time: 2025-04-20

(6S)-6-(benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine Chemical and Physical Properties

Names and Identifiers

• (6S)-6-(benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• (S)-6-Benzyloxy-2-nitro-6,7-dihydro-5H-imidazo(2,1-b)(1,3)oxazine
• (S)-6-Benzyloxy-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• (6S)-2-nitro-6-phenylmethoxy-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• (6S)-6-benzyloxy-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• DTXSID40172013
• PA-651
• (S)-6-(Benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• 187235-29-6

• Inchi： 1S/C13H13N3O4/c17-16(18)12-7-15-6-11(9-20-13(15)14-12)19-8-10-4-2-1-3-5-10/h1-5,7,11H,6,8-9H2/t11-/m0/s1
• InChI Key： OELNBPAXKWBFGO-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H]1COC2=NC(=CN2C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.09069
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 79.42